Cas no 338417-28-0 (3-(2-Chloro-6-fluorophenyl)-5-2-(2-methoxyanilino)vinyl-4-isoxazolecarbonitrile)

• Product Name: 3-(2-Chloro-6-fluorophenyl)-5-2-(2-methoxyanilino)vinyl-4-isoxazolecarbonitrile
• CAS No: 338417-28-0
• CID: 4647297
• Update Time: 2025-10-28

3-(2-Chloro-6-fluorophenyl)-5-2-(2-methoxyanilino)vinyl-4-isoxazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-6-fluorophenyl)-5-2-(2-methoxyanilino)vinyl-4-isoxazolecarbonitrile

Additional information on 3-(2-Chloro-6-fluorophenyl)-5-2-(2-methoxyanilino)vinyl-4-isoxazolecarbonitrile

Research Briefing on 3-(2-Chloro-6-fluorophenyl)-5-2-(2-methoxyanilino)vinyl-4-isoxazolecarbonitrile (CAS: 338417-28-0)

3-(2-Chloro-6-fluorophenyl)-5-2-(2-methoxyanilino)vinyl-4-isoxazolecarbonitrile (CAS: 338417-28-0) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isoxazolecarbonitrile core and substituted phenyl and anilino groups, has shown promising potential in various therapeutic applications, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

The synthesis of 3-(2-Chloro-6-fluorophenyl)-5-2-(2-methoxyanilino)vinyl-4-isoxazolecarbonitrile involves a multi-step process that includes the condensation of 2-chloro-6-fluorobenzaldehyde with 2-methoxyaniline, followed by cyclization to form the isoxazole ring. The compound's structural features, such as the chloro-fluorophenyl and methoxyanilino moieties, are believed to contribute to its high binding affinity for specific molecular targets, including kinases and receptors implicated in disease pathways. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further biological evaluation.

In vitro studies have demonstrated that 3-(2-Chloro-6-fluorophenyl)-5-2-(2-methoxyanilino)vinyl-4-isoxazolecarbonitrile exhibits potent inhibitory activity against several kinases, such as EGFR and VEGFR, which are critical in cancer cell proliferation and angiogenesis. Notably, the compound's selectivity profile suggests a reduced likelihood of off-target effects, a common challenge in kinase inhibitor development. Additionally, preliminary data indicate that this compound may modulate inflammatory responses by targeting key signaling pathways, such as NF-κB and JAK-STAT, making it a potential candidate for autoimmune and chronic inflammatory conditions.

Recent preclinical evaluations have further highlighted the therapeutic potential of 3-(2-Chloro-6-fluorophenyl)-5-2-(2-methoxyanilino)vinyl-4-isoxazolecarbonitrile. In murine models of colorectal cancer, the compound significantly reduced tumor growth and metastasis, with minimal adverse effects on normal tissues. Pharmacokinetic studies revealed favorable bioavailability and a half-life conducive to once-daily dosing. These findings underscore the compound's potential as a lead candidate for further development and clinical translation.

Despite these promising results, challenges remain in optimizing the compound's drug-like properties, such as solubility and metabolic stability. Current research efforts are focused on structural modifications and formulation strategies to address these limitations. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound and explore its full therapeutic potential.

In conclusion, 3-(2-Chloro-6-fluorophenyl)-5-2-(2-methoxyanilino)vinyl-4-isoxazolecarbonitrile (CAS: 338417-28-0) represents a promising avenue for drug discovery in oncology and inflammatory diseases. Its unique chemical structure, combined with robust preclinical data, positions it as a compelling candidate for further investigation. Continued research and development efforts will be essential to fully realize its therapeutic benefits and advance it toward clinical applications.